Cas no 833458-05-2 (Methanone, bis(4-phenyl-1H-pyrrol-3-yl)-)

Methanone, bis(4-phenyl-1H-pyrrol-3-yl)- structure
833458-05-2 structure
Product name:Methanone, bis(4-phenyl-1H-pyrrol-3-yl)-
CAS No:833458-05-2
MF:C21H16N2O
MW:312.364544868469
CID:673109
PubChem ID:3302705

Methanone, bis(4-phenyl-1H-pyrrol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, bis(4-phenyl-1H-pyrrol-3-yl)-
    • bis(4-phenyl-1H-pyrrol-3-yl)methanone
    • 833458-05-2
    • AKOS024406246
    • DTXSID40391242
    • Inchi: InChI=1S/C21H16N2O/c24-21(19-13-22-11-17(19)15-7-3-1-4-8-15)20-14-23-12-18(20)16-9-5-2-6-10-16/h1-14,22-23H
    • InChI Key: XEELUGHJTAFLJN-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=CNC=C2C(=O)C3=CNC=C3C4=CC=CC=C4

Computed Properties

  • Exact Mass: 312.126263138g/mol
  • Monoisotopic Mass: 312.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 388
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 48.6Ų

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